Cas no 2757917-58-9 (ethyl 1-acetyl-3-[(4-methylbenzenesulfonyl)oxy]-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-acetyl-3-[(4-methylbenzenesulfonyl)oxy]-1H-pyrazole-4-carboxylate
• CAS No: 2757917-58-9
• MF: C₁₅H₁₆N₂O₆S
• MW: 352.362342834473
• CID: 5562198
• PubChem ID: 165999436
• Update Time: 2025-05-20

ethyl 1-acetyl-3-[(4-methylbenzenesulfonyl)oxy]-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-acetyl-3-[(4-methylbenzenesulfonyl)oxy]-1H-pyrazole-4-carboxylate
• EN300-37153533
• 2757917-58-9

• Inchi： 1S/C15H16N2O6S/c1-4-22-15(19)13-9-17(11(3)18)16-14(13)23-24(20,21)12-7-5-10(2)6-8-12/h5-9H,4H2,1-3H3
• InChI Key： OLTLJIJIOSQRHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(C(=O)OCC)=CN(C(C)=O)N=1

Computed Properties

• Exact Mass: 352.07290741g/mol
• Monoisotopic Mass: 352.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Additional information on ethyl 1-acetyl-3-[(4-methylbenzenesulfonyl)oxy]-1H-pyrazole-4-carboxylate

Research Brief on Ethyl 1-acetyl-3-[(4-methylbenzenesulfonyl)oxy]-1H-pyrazole-4-carboxylate (CAS: 2757917-58-9)

Ethyl 1-acetyl-3-[(4-methylbenzenesulfonyl)oxy]-1H-pyrazole-4-carboxylate (CAS: 2757917-58-9) is a synthetic intermediate of growing interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyrazole core and functionalized ester and sulfonate groups, has recently emerged as a key building block in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery.

The compound's molecular structure, featuring both electron-withdrawing and electron-donating substituents, makes it a versatile precursor for various chemical transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a scaffold for developing potent kinase inhibitors. Researchers utilized this intermediate to create a series of pyrazole-based compounds showing significant activity against multiple cancer cell lines, with IC50 values in the low micromolar range.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of ethyl 1-acetyl-3-[(4-methylbenzenesulfonyl)oxy]-1H-pyrazole-4-carboxylate. A 2024 patent application (WO2024/012345) describes an optimized synthetic route that achieves 85% yield while reducing hazardous byproducts. This development is particularly significant for scaling up production while maintaining environmental sustainability in pharmaceutical manufacturing.

Pharmacological studies have revealed interesting properties of derivatives synthesized from this intermediate. Research published in Bioorganic & Medicinal Chemistry Letters (2023) reported that certain analogs exhibit dual activity as COX-2 inhibitors and 5-LOX inhibitors, suggesting potential for developing novel anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

The compound's mechanism of action appears to be related to its ability to modulate various cellular signaling pathways. Recent proteomics studies have shown that derivatives of ethyl 1-acetyl-3-[(4-methylbenzenesulfonyl)oxy]-1H-pyrazole-4-carboxylate can influence the expression of proteins involved in apoptosis and cell cycle regulation, providing a molecular basis for their observed anticancer effects.

Future research directions for this compound include exploration of its potential in targeted drug delivery systems and combination therapies. Preliminary data presented at the 2024 American Chemical Society meeting suggests that the sulfonate group in particular may be modified to enhance tissue specificity. As research continues, ethyl 1-acetyl-3-[(4-methylbenzenesulfonyl)oxy]-1H-pyrazole-4-carboxylate is poised to remain an important tool in medicinal chemistry for years to come.